Cas no 123762-09-4 (1-Pentyn-3-ol, 1-phenyl-, (S)-)

1-Pentyn-3-ol, 1-phenyl-, (S)- structure
123762-09-4 structure
Product Name:1-Pentyn-3-ol, 1-phenyl-, (S)-
CAS No:123762-09-4
MF:C11H12O
MW:160.212383270264
CID:1214815
Update Time:2024-08-03

1-Pentyn-3-ol, 1-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 1-phenyl-, (S)-
    • 1-Pentyn-3-ol, 1-phenyl-, (3S)-
    • Inchi: 1S/C11H12O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7,11-12H,2H2,1H3/t11-/m0/s1
    • InChI Key: QWCMSASONHVIHV-NSHDSACASA-N
    • SMILES: C(C1=CC=CC=C1)#C[C@@H](O)CC

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 266.9±23.0 °C(Predicted)
  • pka: 13.00±0.20(Predicted)

1-Pentyn-3-ol, 1-phenyl-, (S)- Related Literature

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